N1-(4-methoxybenzyl)-N2-(2-(4-methoxyphenyl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-N'-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C23H29N3O5/c1-29-19-7-3-17(4-8-19)15-24-22(27)23(28)25-16-21(26-11-13-31-14-12-26)18-5-9-20(30-2)10-6-18/h3-10,21H,11-16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: RGYMNPYGVKHKBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=C(C=C2)OC)N3CCOCC3
• Molecular Formula: C23H29N3O5
• Molecular Weight: 427.5 g/mol

Description

N1-(4-methoxybenzyl)-N2-(2-(4-methoxyphenyl)-2-morpholinoethyl)oxalamide, also known as MMBO, is a compound that has been synthesized for scientific research purposes. This compound has been studied for its potential as a therapeutic agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Organometallic Complexation and Crystal Structures

• The synthesis and complexation of tellurated derivatives of morpholine with palladium(II) and mercury(II) offer insights into the structural coordination and electronic properties of similar oxalamide derivatives. These studies contribute to our understanding of metal-ligand interactions and the design of new organometallic complexes for catalysis and materials science (Singh et al., 2000).

Synthesis of Heterocyclic Compounds

• Research into the synthesis of new heterocyclic compounds based on related structures highlights the potential for oxalamide derivatives in the development of novel organic molecules with diverse biological activities. Such synthetic pathways contribute to pharmaceutical and agrochemical innovation (Tlekhusezh et al., 1996).

Intramolecular Hydrogen Bonding Studies

• Investigations into oxamide derivatives, including studies of intramolecular hydrogen bonding, are critical for understanding the chemical behavior and reactivity of oxalamide compounds. These insights can influence the design of molecules with specific physical and chemical properties, impacting materials science and drug design (Martínez-Martínez et al., 1998).

Light-Switchable Polymers

• The development of cationic polymers that can switch to a zwitterionic form upon light irradiation, based on similar chemical frameworks, showcases applications in controlled drug delivery, gene therapy, and the design of responsive materials (Sobolčiak et al., 2013).

Biological Activity and DNA Interaction

• Studies on the biological activity of pyrimidine linked with morpholinophenyl derivatives and their interactions with DNA highlight the potential of oxalamide-related compounds in therapeutic applications, including as anticancer and antimicrobial agents. Such research underpins the development of new drugs and diagnostic tools (Gorle et al., 2016).